Cas no 13790-96-0 (7-Fluoro-1-methoxynaphthalene)

• Product Name: 7-Fluoro-1-methoxynaphthalene
• CAS No: 13790-96-0
• MF: C₁₁H₉FO
• MW: 176.186966657639
• CID: 4935390
• Update Time: 2025-04-23

7-Fluoro-1-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1-methoxynaphthalene
• 2-Fluoro-8-methoxynaphthalene
• 7-Fluoro-1-methoxynaphthalene

• Inchi： 1S/C11H9FO/c1-13-11-4-2-3-8-5-6-9(12)7-10(8)11/h2-7H,1H3
• InChI Key： IVDWGCWQMBTUNT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=CC=CC(=C2C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2

Additional information on 7-Fluoro-1-methoxynaphthalene

7-Fluoro-1-methoxynaphthalene (CAS 13790-96-0): Properties, Applications, and Market Insights

7-Fluoro-1-methoxynaphthalene (CAS 13790-96-0) is a fluorinated naphthalene derivative that has gained significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro-methoxy substitution pattern, serves as a valuable building block in organic synthesis. With the increasing demand for fluorinated aromatic compounds in drug discovery, 7-Fluoro-1-methoxynaphthalene has emerged as a compound of interest for researchers exploring novel bioactive molecules.

The molecular structure of 7-Fluoro-1-methoxynaphthalene features a naphthalene core with a fluorine atom at the 7-position and a methoxy group at the 1-position. This specific substitution pattern contributes to its electronic properties and makes it particularly useful in the development of fluorescent probes and organic electronic materials. Recent studies have highlighted its potential in creating advanced materials for OLED technology, a rapidly growing field in display and lighting applications.

In pharmaceutical applications, 7-Fluoro-1-methoxynaphthalene serves as a key intermediate in the synthesis of various drug candidates. The presence of both fluorine and methoxy groups allows for interesting structure-activity relationships in medicinal chemistry. Researchers are particularly interested in how these functional groups influence molecular interactions and biological activity, especially in the context of developing new CNS-targeting drugs and anti-inflammatory agents.

The synthesis of 7-Fluoro-1-methoxynaphthalene typically involves electrophilic aromatic substitution reactions or cross-coupling methodologies. Recent advancements in green chemistry approaches have focused on developing more sustainable routes to this compound, addressing growing concerns about environmental impact in chemical synthesis. These developments align with current industry trends toward eco-friendly production methods and reduced waste generation.

From a commercial perspective, the market for 7-Fluoro-1-methoxynaphthalene has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. The compound's availability in various purity grades makes it suitable for both research-scale and potential industrial applications. Suppliers often highlight its storage stability and handling characteristics as advantageous features for laboratory use.

Analytical characterization of 7-Fluoro-1-methoxynaphthalene typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are crucial parameters for research applications. Recent publications have explored its spectroscopic properties in detail, providing valuable data for researchers working with this material.

Safety considerations for 7-Fluoro-1-methoxynaphthalene follow standard laboratory practices for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Material safety data sheets provide detailed guidance on safe handling procedures and storage conditions.

Future research directions for 7-Fluoro-1-methoxynaphthalene may explore its potential in catalysis and material science applications. The compound's unique electronic properties make it an interesting candidate for developing new photocatalysts or organic semiconductors. Additionally, its role in medicinal chemistry continues to evolve as researchers discover new bioactive molecules derived from this scaffold.

For researchers seeking 7-Fluoro-1-methoxynaphthalene suppliers, it's important to consider factors such as batch-to-batch consistency, documentation quality, and technical support. Many manufacturers now offer custom synthesis services for derivatives of this compound, catering to the growing demand for specialty chemicals in drug discovery programs.

In conclusion, 7-Fluoro-1-methoxynaphthalene (CAS 13790-96-0) represents an important fluorinated building block with diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility continue to make it a valuable compound for researchers exploring new chemical entities and functional materials. As the demand for fluorinated compounds grows across multiple industries, the significance of this particular naphthalene derivative is likely to increase in coming years.